HEPTADECAFLUOROOCTANESULFONIC ACID

• CAS No.: 1763-23-1
• Product Name: HEPTADECAFLUOROOCTANESULFONIC ACID
• Molecular Formula: C8HF17O3S
• Molecular Weight: 500.13 g/mol
• IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonic acid
• Standard InChI: InChI=1S/C8HF17O3S/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28/h(H,26,27,28)
• Standard InChIKey: YFSUTJLHUFNCNZ-UHFFFAOYSA-N
• SMILES: C(C(C(C(C(F)(F)S(=O)(=O)O)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Canonical SMILES: C(C(C(C(C(F)(F)S(=O)(=O)O)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Boiling Point: 249 °C
• Colorform: Liquid
• Flash Point: 11 °C - closed cup
• Physical Description: Solid
• Description: Perfluorooctanesulfonic acid, also known as pfos or heptadecafluoro-1-octanesulfonate, belongs to the class of organic compounds known as perfluorooctane sulfonic acid and derivatives. These are organic compounds containing an octyl chain attached to the sulfur of a sulfonic acid (or a derivative thereof), where all hydrogens of the octyl chain are replaced by fluorine atoms. Perfluorooctanesulfonic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Perfluorooctanesulfonic acid has been primarily detected in blood. Within the cell, perfluorooctanesulfonic acid is primarily located in the membrane (predicted from logP). Perfluorooctanesulfonic acid participates in a number of enzymatic reactions. In particular, perfluorooctanesulfonic acid can be biosynthesized from octane-1-sulfonic acid. Perfluorooctanesulfonic acid can also be converted into sulfluramid and perfluorooctane sulfonamidoacetic acid. Perfluorooctanesulfonic acid is a potentially toxic compound.; Perfluoroalkyls are stable, synthetic chemicals. Perfluoroalkyls are unique because they repel oil, grease, and water. The two perfluoroalkyls made in the largest amounts in the U. S. are perflurooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS). Perfluoroalkyls have been used in surface protection products such as carpet and clothing treatments and coating for paper and cardboard packaging. They have also been used in fire-fighting foams.; Perfluorooctane-1-sulfonic acid is a perfluoroalkanesulfonic acid that is octane-1-sulfonic acid in which all seventeen of the hydrogens that are attached to carbons hvae been replaced by fluorines. It has a role as an antilipemic drug and a persistent organic pollutant. It derives from an octane-1-sulfonic acid.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 3.2X10-3 mg/L at 25 °C (est)
• Synonyms: heptadecafluoro-1-octane sulfonic acid; heptadecafluorooctane sulfonic acid; lithium perfluorooctane sulfonate; perfluorooctane sulfonate; perfluorooctane sulfonic acid; perfluorooctane sulphonic acid; Perfluorooctanesulfonate; perfluorooctanesulfonic acid; perfluorooctanyl sulfonate; PFOS compound
• Vapor Pressure: 2.0X10-3 mm Hg at 25 °C /estimated by extrapolation of the boiling pt and two reduced pressure boiling pts (6 mm Hg at 133 °C and 10 mm Hg at 145 °C) via Antoine method fit/
• PubChem Compound: 74483
• Last Modified: Nov 11 2021